2-Hydroxy-3-oxoadipate
Overview
Description
2-hydroxy-3-oxoadipate(2-) is dicarboxylate anion of 2-hydroxy-3-oxoadipic acid; major species at pH 7.3. It is a conjugate base of a 2-hydroxy-3-oxoadipic acid.
Scientific Research Applications
Metabolic Pathway Regulation in Mycobacterium tuberculosis
2-Hydroxy-3-oxoadipate synthase, a thiamin diphosphate (ThDP)-dependent enzyme in Mycobacterium tuberculosis, uses 2-ketoglutarate and glyoxylate to produce 2-hydroxy-3-oxoadipate. This process is essential for the bacterium's growth and is influenced by allosteric regulation. Acetyl coenzyme A activates predecarboxylation steps, while GarA inhibits postdecarboxylation steps. This novel regulation mechanism provides new avenues for therapeutic intervention (Balakrishnan, Jordan, & Nathan, 2013).
Improving Metabolic Pathways for Bio-based Production
2-Hydroxyglutarate dehydrogenase (Hgdh) from Acidaminococcus fermentans was engineered to enhance 2-oxoadipate reduction, a crucial step in pathways producing adipic acid, an important chemical. The engineered Hgdh variants showed a 100-fold increase in catalytic efficiency, marking a significant advancement in the bio-based production of adipic acid (Sáez-Jiménez et al., 2022).
Aromatic Compound Degradation
In Rhodococcus opacus 1CP, a gene cluster for protocatechuate catabolism includes an enzyme that hydrolyzes 3-oxoadipate enol-lactone, a critical step in the degradation of aromatic compounds. This discovery enhances our understanding of bacterial degradation pathways (Eulberg, Lakner, Golovleva, & Schlömann, 1998).
Adipic Acid Production via Bioprocessing
Alcaligenes eutrophus H16's lactate dehydrogenase has been identified as a potential catalyst for converting 2-oxoadipate to 2-hydroxyadipate, a step in the synthesis of adipic acid for nylon production. This opens up new avenues for bio-based production of industrial materials (Zhang et al., 2014).
Yeast Metabolism of Hydroxyaromatic Compounds
Candida parapsilosis metabolizes hydroxyderivatives of benzene and benzoic acid through the 3-oxoadipate pathway, as revealed by transcriptome and proteome profiling. This study provides insights into the regulation and adaptation of yeast cells to hydroxyaromatic substrates (Cillingová et al., 2021).
Mitochondrial 2-Oxoadipate Dehydrogenase Complex
In humans, mutations in DHTKD1, associated with the 2-oxoadipate dehydrogenase complex, are linked to neurological abnormalities and reactive oxygen species accumulation. This enzyme complex's role in superoxide/H2O2 production and its connection to various metabolic pathways offer significant insight into metabolic disorders (Goncalves, Bunik, & Brand, 2016).
properties
Product Name |
2-Hydroxy-3-oxoadipate |
|---|---|
Molecular Formula |
C6H6O6-2 |
Molecular Weight |
174.11 g/mol |
IUPAC Name |
2-hydroxy-3-oxohexanedioate |
InChI |
InChI=1S/C6H8O6/c7-3(1-2-4(8)9)5(10)6(11)12/h5,10H,1-2H2,(H,8,9)(H,11,12)/p-2 |
InChI Key |
DVIFFQAOYQDXGL-UHFFFAOYSA-L |
Canonical SMILES |
C(CC(=O)[O-])C(=O)C(C(=O)[O-])O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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